Cas no 2639452-30-3 (Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate)

• Product Name: Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate
• CAS No: 2639452-30-3
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5666190
• PubChem ID: 165900420
• Update Time: 2025-06-09

Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate
• 2639452-30-3
• EN300-27729524
• Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate

• Inchi： 1S/C12H15F2NO2/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-5H,6,15H2,1-3H3
• InChI Key： LFRJFWFNOZDWJL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CN)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate

Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate (CAS No. 2639452-30-3): A Comprehensive Overview

Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate, identified by its CAS number 2639452-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research. The presence of both fluoro and amino functional groups, combined with a tert-butyl ester moiety, makes it a versatile intermediate for synthetic chemistry.

The< strong>tert-butyl group in the molecule contributes to its stability and reactivity, making it an attractive candidate for further functionalization. This stability is particularly beneficial in multi-step synthetic pathways where harsh conditions are often required. The< strong>4-(aminomethyl) substituent introduces a nucleophilic center, which can be exploited for various chemical transformations, including condensation reactions, cross-coupling reactions, and the formation of bioactive molecules.

The< strong>3,5-difluorobenzoate backbone of the compound imparts specific electronic properties that can influence its interactions with biological targets. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules by affecting lipophilicity, metabolic stability, and binding affinity. In recent years, there has been a surge in research focused on fluorinated benzoates due to their potential in enhancing drug efficacy and reducing side effects. The combination of these structural elements in< strong>Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate positions it as a valuable building block for medicinal chemists.

In the realm of pharmaceutical research, this compound has been explored as a precursor for synthesizing novel inhibitors targeting various biological pathways. For instance, its structure can be modified to develop small-molecule inhibitors for enzymes involved in cancer metabolism or inflammatory responses. The< strong>aminomethyl group provides a handle for further derivatization into more complex scaffolds, while the fluoro substituents can enhance binding interactions with protein targets.

Recent studies have highlighted the potential of< strong>Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate in the development of antiviral agents. The unique electronic distribution caused by the fluoro groups can disrupt viral protease activity or interfere with viral entry mechanisms. Moreover, the tert-butyl ester group can be hydrolyzed under specific conditions to release active pharmacophores, offering flexibility in drug design.

The compound's< strong>CAS number 2639452-30-3 serves as a critical identifier for researchers and regulatory agencies worldwide. This standardized nomenclature ensures accurate documentation and retrieval of scientific data related to its synthesis, characterization, and applications. The CAS registry system plays a pivotal role in maintaining consistency across global research initiatives.

Synthetic methodologies for preparing< strong>Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate have been optimized to achieve high yields and purity levels. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance production scalability but also open avenues for exploring structural analogs with tailored properties.

The biocompatibility and safety profile of< strong>Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate are areas of active investigation. Preliminary toxicological studies suggest that the compound exhibits low toxicity at moderate concentrations, making it suitable for further development into therapeutic agents. However, comprehensive safety assessments are essential before any clinical applications can be considered.

In conclusion,< strong>Tert-butyl 4-(aminomethyl)-3,5-difluorobenzoate (CAS No. 2639452-30-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential applications. Its role as an intermediate in drug development underscores its importance in advancing medical science. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.